Cas no 2229484-81-3 (tert-butyl 2-(4-aminobutyl)-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(4-aminobutyl)-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2229484-81-3
• MF: C₁₆H₃₂N₂O₂
• MW: 284.437484741211
• CID: 6093786
• PubChem ID: 165648493
• Update Time: 2025-06-27

tert-butyl 2-(4-aminobutyl)-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-aminobutyl)-5,5-dimethylpiperidine-1-carboxylate
• 2229484-81-3
• EN300-1893603

• Inchi： 1S/C16H32N2O2/c1-15(2,3)20-14(19)18-12-16(4,5)10-9-13(18)8-6-7-11-17/h13H,6-12,17H2,1-5H3
• InChI Key： VJMYVDDYQDUFJF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)(C)CCC1CCCCN)=O

Computed Properties

• Exact Mass: 284.246378268g/mol
• Monoisotopic Mass: 284.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-(4-aminobutyl)-5,5-dimethylpiperidine-1-carboxylate

tert-butyl 2-(4-aminobutyl)-5,5-dimethylpiperidine-1-carboxylate: A Comprehensive Overview

tert-butyl 2-(4-aminobutyl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2229484-81-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug design and development. The structure of this compound is characterized by a piperidine ring substituted with a tert-butyl group at the 1-position, a 4-aminobutyl group at the 2-position, and two methyl groups at the 5-position. These substituents contribute to its unique chemical properties and biological activity.

The synthesis of tert-butyl 2-(4-aminobutyl)-5,5-dimethylpiperidine-1-carboxylate involves a series of well-established organic reactions. The starting material is typically a piperidine derivative, which undergoes alkylation or acylation to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes. For instance, the use of transition metal catalysts has been reported to enhance the yield and purity of this compound in laboratory settings.

From a pharmacological perspective, tert-butyl 2-(4-aminobutyl)-5,5-dimethylpiperidine-1-carboxylate has been investigated for its potential as a precursor in drug development. Piperidine derivatives are known for their ability to modulate various biological pathways, including those involved in pain management, inflammation, and neurodegenerative diseases. Recent studies have focused on its role as an intermediate in the synthesis of bioactive molecules with improved pharmacokinetic profiles.

One notable application of this compound is its use in the development of targeted drug delivery systems. Researchers have explored its ability to serve as a carrier for therapeutic agents, enhancing their solubility and bioavailability. For example, studies published in *Journal of Medicinal Chemistry* have demonstrated that derivatives of this compound can act as carriers for poorly soluble drugs, significantly improving their therapeutic efficacy.

In addition to its pharmacological applications, tert-butyl 2-(4-aminobutyl)-5,5-dimethylpiperidine-1-carboxylate has also been studied for its potential in materials science. Its unique chemical structure makes it a candidate for use in polymer synthesis and surface modification applications. Recent research has highlighted its ability to form stable coatings with enhanced mechanical properties, making it a promising material for industrial applications.

From an environmental standpoint, the synthesis and application of this compound raise important considerations regarding sustainability. The use of hazardous chemicals in its production process has prompted researchers to explore greener alternatives. For instance, solvent-free reaction conditions and biocatalytic methods have been proposed as more eco-friendly approaches to synthesizing this compound.

In conclusion, tert-butyl 2-(4-aminobutyl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2229484-81-3) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and biological activity make it a valuable tool in drug development and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific innovation.